Cas no 951888-07-6 (Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate)

• Product Name: Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate
• CAS No: 951888-07-6
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 4722268
• Update Time: 2025-05-26

Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-(2,3,4-TRIMETHOXYPHENYL)-7-OXOHEPTANOATE
• ethyl 7-oxo-7-(2,3,4-trimethoxyphenyl)heptanoate
• 7713e
• Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate

• Inchi： 1S/C18H26O6/c1-5-24-16(20)10-8-6-7-9-14(19)13-11-12-15(21-2)18(23-4)17(13)22-3/h11-12H,5-10H2,1-4H3
• InChI Key： PUOFYBAKHJQJGH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1OC)OC)OC)CCCCCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 384
• XLogP3: 3
• Topological Polar Surface Area: 71.1

Additional information on Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate

Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate (CAS No. 951888-07-6): A Comprehensive Overview

Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate, a compound with the chemical identifier CAS No. 951888-07-6, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure and functional groups, presents a unique set of properties that make it a valuable candidate for various applications in drug development and synthetic chemistry. The presence of an ester group and a substituted phenyl ring underscores its potential utility in medicinal chemistry, particularly in the design of novel therapeutic agents.

The< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate molecule is structurally distinguished by its heptanoate backbone, which is further modified by the introduction of a carbonyl group at the seventh carbon position. This structural feature not only imparts rigidity to the molecule but also creates a site for further functionalization. The phenyl ring, substituted with three methoxy groups at the 2, 3, and 4 positions, enhances the compound's solubility in polar solvents and influences its electronic properties. Such modifications are strategically employed to modulate binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising binding affinity to several enzymes and receptors implicated in metabolic disorders and inflammatory pathways. The methoxy-substituted phenyl ring is particularly noteworthy for its ability to engage in hydrophobic interactions and π-stacking with aromatic residues in protein targets. These interactions are critical for designing molecules with enhanced selectivity and reduced off-target effects.

In the realm of synthetic organic chemistry, the preparation of< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate involves a series of well-established reactions that highlight its versatility as a synthetic intermediate. The esterification of heptanoic acid with 2,3,4-trimethoxybenzaldehyde under acidic conditions yields the desired product in high yields. This reaction exemplifies the utility of protecting group strategies in multi-step syntheses. The resulting compound can be further derivatized to explore its pharmacological potential.

One of the most compelling aspects of< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop analogs with enhanced pharmacological properties. For instance, modifications at the carbonyl group have led to derivatives with improved metabolic stability and bioavailability. These findings underscore the importance of< strong>CAS No. 951888-07-6 as a building block in medicinal chemistry.

The growing interest in natural product-inspired drug design has also influenced the exploration of< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate. By incorporating structural motifs found in plant-derived compounds into synthetic frameworks, chemists aim to discover novel therapeutic agents with reduced toxicity profiles. The methoxy-substituted phenyl ring bears resemblance to several bioactive natural products known for their anti-inflammatory and antioxidant properties. This parallelism suggests that derivatives of< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate could exhibit similar beneficial effects.

Furthermore, green chemistry principles have guided efforts to optimize synthetic routes for< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate. The adoption of solvent-free reactions and catalytic methods has not only improved yield but also minimized waste generation. Such sustainable practices align with global efforts to promote environmentally responsible chemical synthesis. The development of efficient synthetic protocols ensures that< strong>CAS No. 951888-07-6 remains accessible for future research endeavors.

The potential applications of< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate extend beyond drug discovery into materials science and agrochemicals. Its ability to form stable complexes with metal ions makes it a candidate for use as a ligand in catalytic systems. Additionally, its structural complexity lends itself to applications as an intermediate in the synthesis of specialty chemicals used in agriculture.

In conclusion,< strong>Ethyl 7-(2,3,4-trimethoxyphenyl)-7-oxoheptanoate (CAS No. 951888-07-6) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and functional groups make it an attractive scaffold for developing novel therapeutics and synthetic intermediates. As research continues to uncover new applications for this compound,< strong>CAS No. 951888-07-6 is poised to play an increasingly important role in advancing scientific innovation.